Cas no 2228550-29-4 (1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine
• CAS No: 2228550-29-4
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5894327
• PubChem ID: 165678588
• Update Time: 2025-08-02

1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine
• 2228550-29-4
• EN300-1970162

• Inchi： 1S/C11H14F3NO/c1-11(15,10(13)14)6-7-5-8(12)3-4-9(7)16-2/h3-5,10H,6,15H2,1-2H3
• InChI Key： NPAXUYBJHLTFTF-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=C(C=CC=1OC)F)N)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine

1,1-Difluoro-3-(5-Fluoro-2-methoxyphenyl)-2-methylpropan-2-amine: A Comprehensive Overview

1,1-Difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 2228550-29-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple fluorine atoms and a methoxyphenyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine is particularly noteworthy due to its potential to modulate specific biological pathways. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of the molecule, enhancing its stability and bioavailability. Additionally, the methoxyphenyl group contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target receptors.

Recent studies have explored the potential of 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can effectively modulate serotonin and dopamine receptors, which are key players in conditions such as depression and anxiety. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to enhance serotonin reuptake inhibition, suggesting its potential as an antidepressant agent.

In addition to its neurological applications, 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The pharmacological profile of 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine has been further elucidated through preclinical studies. Animal models have shown that the compound exhibits good oral bioavailability and a favorable safety profile. These findings are crucial for advancing the compound into clinical trials, where its efficacy and safety can be rigorously evaluated in human subjects.

The synthetic route for producing 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine has been optimized to ensure high yields and purity. The process typically involves several steps, including the introduction of fluorine atoms and the formation of the methoxyphenyl group. Advanced techniques such as transition metal-catalyzed reactions have been employed to achieve these transformations efficiently.

In conclusion, 1,1-difluoro-3-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 2228550-29-4) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.